Cas no 20039-94-5 (2,4-Di-Tert-Butyl-6-Nitrophenol)

2,4-Di-Tert-Butyl-6-Nitrophenol structure

20039-94-5 structure

Product Name:2,4-Di-Tert-Butyl-6-Nitrophenol

CAS No:20039-94-5

MF:C₁₄H₂₁NO₃

MW:251.321444272995

MDL:MFCD00026282

CID:286079

PubChem ID:616897

Update Time:2025-11-06

2,4-Di-Tert-Butyl-6-Nitrophenol Chemical and Physical Properties

Names and Identifiers

- Phenol,2,4-bis(1,1-dimethylethyl)-6-nitro-
- 2,4-BIS(TERT-BUTYL)-6-NITROPHENOL
- 2,4-ditert-butyl-6-nitrophenol
- 2,4-di(tert-butyl)-6-nitrophenol
- 2,4-di-t-butyl-6-nitrophenol
- 2,4-di-tert-butyl-6-nitrophenol
- 2,4-di-tert-butyl-6-nitro-phenol
- 2,4-ditertiarybutyl-6-nitrophenol
- 2-nitro-4,6-di-tert-butylphenol
- 4,6-di-tert-butyl-2-nitrophenol
- AC1LDE56
- AC1Q1LU7
- AC1Q1LU8
- CTK4E3117
- Oprea1_424164
- FT-0747825
- Phenol, 2,4-bis(1,1-dimethylethyl)-6-nitro-
- AS-8020
- Z442015012
- 2,4-Ditert-butyl-6-nitrophenol #
- SCHEMBL397532
- 20039-94-5
- MFCD00026282
- J-012969
- CS-0216452
- AKOS005157635
- Phenol, 2,4-di-t-butyl-6-nitro-
- EN300-43568
- 6-nitro-2,4-di(t-butyl)phenol
- 2, 4-ditert-butyl-6-nitrophenol
- W16005
- DTXSID60346991
- NS00112512
- DB-030591
- 2,4-Di-Tert-Butyl-6-Nitrophenol
- MDL： MFCD00026282
- Inchi： 1S/C14H21NO3/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(8-9)15(17)18/h7-8,16H,1-6H3
- InChI Key： GVKJWGRAPDVEMC-UHFFFAOYSA-N
- SMILES： OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)[N+](=O)[O-]

Computed Properties

Exact Mass: 251.15223
Monoisotopic Mass: 251.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 66Å²

Experimental Properties

PSA: 63.37

2,4-Di-Tert-Butyl-6-Nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325337-1g	2,4-ditert-butyl-6-nitrophenol	20039-94-5	95%+	1g	$295	2022-06-12
Apollo Scientific	OR21278-250mg	2,4-Bis(tert-butyl)-6-nitrophenol	20039-94-5		250mg	£42.00	2025-02-19
Apollo Scientific	OR21278-1g	2,4-Bis(tert-butyl)-6-nitrophenol	20039-94-5		1g	£126.00	2025-02-19
Apollo Scientific	OR21278-5g	2,4-Bis(tert-butyl)-6-nitrophenol	20039-94-5		5g	£368.00	2025-02-19
TRC	D680420-50mg	2,4-Di-Tert-Butyl-6-Nitrophenol	20039-94-5		50mg	$ 50.00	2022-06-05
TRC	D680420-100mg	2,4-Di-Tert-Butyl-6-Nitrophenol	20039-94-5		100mg	$ 70.00	2022-06-05
TRC	D680420-500mg	2,4-Di-Tert-Butyl-6-Nitrophenol	20039-94-5		500mg	$ 250.00	2022-06-05
Chemenu	CM325337-1g	2,4-ditert-butyl-6-nitrophenol	20039-94-5	95%+	1g	$295	2021-08-18
abcr	AB238117-250 mg	2,4-Di(tert-butyl)-6-nitrophenol	20039-94-5		250MG	€111.20	2022-09-01
abcr	AB238117-1 g	2,4-Di(tert-butyl)-6-nitrophenol	20039-94-5		1g	€253.60	2022-09-01

2,4-Di-Tert-Butyl-6-Nitrophenol Production Method

Production Method 1

1430836-75-1

20039-94-5

873055-57-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid ; 5 min, rt; 2.5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8 - 9, rt
1.3 Reagents: Potassium hydroxide Solvents: Methanol ; 2 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, rt

Reference

Synthesis of Ivacaftor-a cystic fibrosis drug

Shang, Qing-zi, Jingxi Huagong Zhongjianti, 2014, 44(2), 28-33